![molecular formula C12H16O4 B139243 4-(2,3-Dimethoxyphenyl)butanoic acid CAS No. 64400-76-6](/img/structure/B139243.png)
4-(2,3-Dimethoxyphenyl)butanoic acid
Overview
Description
4-(2,3-Dimethoxyphenyl)butanoic acid (4-DMPA) is an organic compound that is composed of a carboxylic acid group attached to a phenyl ring with two methoxy groups. It is a versatile compound that has been used in the synthesis of various compounds, including pharmaceuticals, drugs, and other compounds. In addition, it has been studied for its potential applications in scientific research, such as its biochemical and physiological effects, as well as its mechanisms of action.
Scientific Research Applications
Antioxidant Properties
4-(2,3-Dimethoxyphenyl)butanoic acid demonstrates potential in antioxidant applications. A study focused on developing preparative methods for synthesizing various related compounds, including butanoic acid derivatives, and evaluated their antioxidant activity in vitro, highlighting their significance in this field (Dovbnya et al., 2022).
Synthetic Intermediate for Solid-Phase Synthesis
This compound serves as a key synthetic intermediate in the preparation of the BAL family of acid-labile linkers and resins, which are used for solid-phase synthesis of peptides and non-peptides. A scalable procedure for its preparation and incorporation into linkers and resins has been established, emphasizing its utility in synthetic chemistry (Jin et al., 2001).
Optical Gating of Synthetic Ion Channels
In the field of nanotechnology, 4-oxo-4-(pyren-4-ylmethoxy) butanoic acid, a related compound, has been used to demonstrate optical gating in nanofluidic devices. This involves the modification of synthetic ion channels to enable UV-light-triggered transport of ionic species, illustrating potential applications in controlled release, sensing, and information processing (Ali et al., 2012).
Molecular Docking and Vibrational Studies
Extensive molecular docking and vibrational studies have been conducted on derivatives of butanoic acid, including 4-[(3, 4-dichlorophenyl) amino] 2-methylidene 4-oxo butanoic acid. These studies help understand the compound's electronic, structural, and optical properties, indicating its potential in materials science and pharmacological research (Vanasundari et al., 2017).
Synthesis of Heterocyclic Compounds
This compound is also instrumental in the synthesis of various heterocyclic compounds, which have been evaluated for their potential biological activities, including antimicrobial and antifungal properties. This underscores the compound's importance in medicinal chemistry (Sayed et al., 2003).
Safety and Hazards
4-(2,3-Dimethoxyphenyl)butanoic acid is classified as an eye irritant (Category 2A), according to the GHS Classification . It is advised to avoid contact with skin and eyes, and to avoid formation of dust and aerosols . In case of contact, rinse thoroughly with plenty of water and consult a physician .
Mechanism of Action
Target of Action
4-(2,3-Dimethoxyphenyl)butanoic Acid is a phenylalkylcarboxylic acid that is primarily used in the synthesis of octahydrobenzoisoquinoline derivatives . These derivatives are known to act as dopamine receptor modulators . Dopamine receptors are a class of G protein-coupled receptors that are prominent in the vertebrate central nervous system (CNS).
Properties
IUPAC Name |
4-(2,3-dimethoxyphenyl)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-15-10-7-3-5-9(12(10)16-2)6-4-8-11(13)14/h3,5,7H,4,6,8H2,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRSUGDIFUQSGOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)CCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60305765 | |
Record name | 4-(2,3-Dimethoxyphenyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60305765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64400-76-6 | |
Record name | NSC171629 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=171629 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(2,3-Dimethoxyphenyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60305765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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